Cas no 80102-25-6 ((2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid)

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid structure
80102-25-6 structure
Product Name:(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid
CAS No:80102-25-6
MF:C14H18ClNO4
MW:299.750023365021
MDL:MFCD00672516
CID:60177
PubChem ID:7020827
Update Time:2024-10-27

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Boc-3-chloro-D-phenylalanine
    • 3-Chloro-N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanine
    • N-(tert-Butoxycarbonyl)-D-3-chlorophenylalanine
    • Boc-3-Cl-D-Phe
    • Boc-D-3-Chlorophe
    • Boc-D-3-Chlorophenylalanine
    • BOC-D-PHE(3-CL)-OH
    • N-Tert-Butoxycarbonyl-D-3-Chloro Phenylalanine
    • (R)-N-Boc-3-chlorophenylalanine
    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(3-chlorophenyl)propanoic acid
    • D-Phenylalanine, 3-chloro-N-[(1,1-dimethylethoxy)carbonyl]-
    • (R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid
    • (2R)-3-(3-chlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • PubChem18601
    • B
    • (2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid
    • EN300-3367020
    • RCZHBTHQISEPPP-LLVKDONJSA-N
    • M03178
    • (R)-2-tert-Butoxycarbonylamino-3-(3-chloro-phenyl)-propionic acid
    • N-alpha-t-Butyloxycarbonyl-D-3-chlorophenylalanine (Boc-D-Phe(3-Cl)-OH)
    • DS-15341
    • CS-W012137
    • AC-9876
    • N-Boc-3-chloro-D-phenylalanine
    • MFCD00672516
    • AKOS015836554
    • N-(tert-butoxycarbonyl)-3-chloro-D-phenylalanine
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid
    • SCHEMBL3553561
    • J-300383
    • Boc-L-phe(3-Cl)-OH
    • DTXSID40427297
    • Boc-D-Phe(3-Cl)-OH, >=98.0% (HPLC)
    • AM82745
    • 80102-25-6
    • N10792
    • 3-Chloro-N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanine (ACI)
    • (R)-2-(tert-Butoxycarbonyl)amino-3-(3-chlorophenyl)propanoic acid
    • DB-001128
    • MDL： MFCD00672516
    • Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
    • InChI Key： RCZHBTHQISEPPP-LLVKDONJSA-N
    • SMILES： C(C1C=CC=C(Cl)C=1)[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 299.09200
  • Monoisotopic Mass: 299.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.245
  • Melting Point: 110 ºC
  • Boiling Point: 452.5℃ at 760 mmHg
  • Flash Point: 227.5°C
  • Refractive Index: 1.538
  • PSA: 75.63000
  • LogP: 3.25130

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S22;S24/25
  • HazardClass：IRRITANT
  • Storage Condition：Store at 0 ° C

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Pricemore >>

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 80102-25-6 97%
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 80102-25-6 >99%
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Fluorochem
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 80102-25-6 >99%
10g
 ￡103.00 2022-02-28
Chemenu
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 80102-25-6 95%
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abcr
AB156067-1 g
N-alpha-t-Butyloxycarbonyl-D-3-chlorophenylalanine
 80102-25-6
1g
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(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Production Method

Production Method 1

78342-42-4 78342-42-4
766-80-3 766-80-3
80102-25-6 80102-25-6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, rt
2.2 Solvents: Methanol
2.3 Reagents: Triethylamine Solvents: Dichloromethane
2.4 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water
Reference
Triazolopiperazine-amides as dipeptidyl peptidase IV inhibitors: Close analogs of JANUVIA (sitagliptin phosphate)
Kim, Dooseop; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(12), 3373-3377

Production Method 2

587-04-2 587-04-2
89524-98-1 89524-98-1
80102-25-6 80102-25-6
Reaction Conditions
1.1 Reagents: 1,1,3,3-Tetramethylguanidine Solvents: Dichloromethane ;  2 h, 0 °C → rt
2.1 Reagents: Hydrogen Catalysts: (1,2-Bis((R,R)-2,5-diethyl-1-phospholidinyl)benzene)(1,5-cyclooctadiene)rhodium(… Solvents: Methanol ,  Ethyl acetate ;  12 h, 40 psi, rt
3.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  6 h, 0 °C
Reference
Discovery of pyrrolopyrimidine inhibitors of Akt
Blake, James F.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5607-5612

Production Method 3

1254365-76-8 1254365-76-8
80102-25-6 80102-25-6
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  6 h, 0 °C
Reference
Discovery of pyrrolopyrimidine inhibitors of Akt
Blake, James F.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5607-5612

Production Method 4

24424-99-5 24424-99-5
80102-25-6 80102-25-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, rt
1.2 Solvents: Methanol
1.3 Reagents: Triethylamine Solvents: Dichloromethane
1.4 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water
Reference
Triazolopiperazine-amides as dipeptidyl peptidase IV inhibitors: Close analogs of JANUVIA (sitagliptin phosphate)
Kim, Dooseop; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(12), 3373-3377

Production Method 5

80102-25-6 80102-25-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: (1,2-Bis((R,R)-2,5-diethyl-1-phospholidinyl)benzene)(1,5-cyclooctadiene)rhodium(… Solvents: Methanol ,  Ethyl acetate ;  12 h, 40 psi, rt
2.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  6 h, 0 °C
Reference
Discovery of pyrrolopyrimidine inhibitors of Akt
Blake, James F.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5607-5612

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Raw materials

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Preparation Products

(2R)-2-(tert-butoxycarbonylamino)-3-(3-chlorophenyl)propanoic acid Related Literature

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